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Compound of Interest

Compound Name: 2'-Methoxy-2-phenylacetophenone

Cat. No.: B1295560 Get Quote

An In-depth Technical Guide to 2,2-Dimethoxy-2-phenylacetophenone

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of 2,2-Dimethoxy-2-

phenylacetophenone, a widely used photoinitiator. This document details its chemical structure,

IUPAC nomenclature, physicochemical properties, and detailed experimental protocols for its

synthesis.

Chemical Structure and Nomenclature
2,2-Dimethoxy-2-phenylacetophenone is an organic compound that is a derivative of

acetophenone.[1] Its structure features a central carbonyl group bonded to a phenyl ring and a

carbon atom substituted with two methoxy groups and a phenyl ring.

IUPAC Name: 2,2-dimethoxy-1,2-diphenylethanone[2][3][4][5]

Synonyms: Benzil dimethyl ketal, Irgacure 651, DMPA[2][5][6]

CAS Number: 24650-42-8[2][3][4]
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Logical Relationships of 2,2-Dimethoxy-2-phenylacetophenone

2,2-Dimethoxy-2-phenylacetophenone
(Common Name)

2,2-dimethoxy-1,2-diphenylethanone
(IUPAC Name) CAS: 24650-42-8 Molecular Formula: C16H16O3

Chemical Structure

Click to download full resolution via product page

Caption: Logical relationships of 2,2-Dimethoxy-2-phenylacetophenone.

Physicochemical Properties
2,2-Dimethoxy-2-phenylacetophenone is a white to off-white crystalline solid at room

temperature.[1] It is stable but sensitive to light and incompatible with strong acids and

oxidizing agents.[1][7]
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Property Value

Molecular Formula C16H16O3

Molecular Weight 256.30 g/mol [2]

Melting Point 67-70 °C[7][8][9]

Boiling Point 169 °C at 7 mmHg[8]

Density 1.1320 g/cm³ (estimate)[8]

Water Solubility 66.32 mg/L at 25 °C[8]

Vapor Pressure 0.002 Pa at 25 °C[8][9]

LogP 2.95 at 25 °C[8]

Spectroscopic Data
Spectroscopy Data

¹H NMR Spectra are available for this compound.[10]

¹³C NMR Spectral data has been reported.[11]

Infrared (IR) Conforms to the expected spectrum.[4][12]

Mass Spectrometry (MS) Spectral data is available.[2]

Applications
The primary application of 2,2-Dimethoxy-2-phenylacetophenone is as a photoinitiator for

radical polymerization.[1][5] Upon exposure to UV light, it undergoes cleavage to form free

radicals that initiate polymerization. It is widely used in UV-curable inks, coatings, and

adhesives.[1][9]
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Photoinitiation Mechanism

2,2-Dimethoxy-2-phenylacetophenone
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Caption: Photoinitiation mechanism of 2,2-Dimethoxy-2-phenylacetophenone.

Experimental Protocols: Synthesis
Several methods for the synthesis of 2,2-Dimethoxy-2-phenylacetophenone have been

reported. Below are two detailed protocols.

Synthesis from Benzil and Dimethyl Sulfate
This method involves the reaction of benzil with dimethyl sulfate and an alkali metal methylate

in a nonpolar organic solvent.[13]

Materials:

Benzil

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1295560?utm_src=pdf-body-img
https://patents.google.com/patent/US5081307A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295560?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dimethyl sulfate

Sodium methylate (powder)

Xylene

Polyethylene glycol (PEG-1000)

Diglyme

Procedure:

To 525 ml of xylene, add 92 g of benzil, 71.5 g of dimethyl sulfate, 0.35 g of polyethylene

glycol (PEG-1000), and 6 g of diglyme.[13]

Stir the mixture thoroughly at room temperature.[13]

Add 33.6 g of powdered sodium methylate in several portions over 4 hours, maintaining the

reaction temperature at 20-25 °C.[13]

After the addition is complete, continue stirring for an additional 2-3 hours.

Monitor the reaction by a suitable method (e.g., TLC or GC) until completion.

Upon completion, the product can be isolated and purified by crystallization.

A reported yield for this method is 88.2% with a purity of 99.9%.[13]
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Synthesis Workflow

Mix Benzil, Dimethyl Sulfate,
PEG-1000, and Diglyme in Xylene
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Continue Stirring
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Caption: Experimental workflow for the synthesis of 2,2-Dimethoxy-2-phenylacetophenone.

Synthesis from Benzil and Methanol
This alternative method avoids the use of the highly toxic dimethyl sulfate.[14]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1295560?utm_src=pdf-body-img
https://wap.guidechem.com/question/preparation-method-of-2-2-dime-id146678.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295560?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials:

Benzil

Methanol

An organic solvent (e.g., diethyl ether)

A water-absorbing agent

Hydrogen chloride gas

Procedure:

Mix benzil, methanol, and another organic solvent such as diethyl ether.[14]

Add a water-absorbing agent to the mixture.[14]

Pass hydrogen chloride gas through the stirred mixture.[14]

After the reaction is complete, cool the reaction solution to induce crystallization of the crude

product.[14]

Recrystallize the crude product to obtain the purified 2,2-Dimethoxy-2-phenylacetophenone.

[14]

Safety and Handling
2,2-Dimethoxy-2-phenylacetophenone may cause skin irritation and sensitization.[2][6] It can

also cause photosensitivity, leading to allergic reactions upon exposure to light.[2][6]

Appropriate personal protective equipment, including gloves and safety glasses, should be

worn when handling this compound. Store in a cool, dark, and dry place.[1][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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